1-butyryl-3-(2-furyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-amino-3-(furan-2-yl)-1,2,4-triazol-1-yl]butan-1-one
• InChI: InChI=1S/C10H12N4O2/c1-2-4-8(15)14-10(11)12-9(13-14)7-5-3-6-16-7/h3,5-6H,2,4H2,1H3,(H2,11,12,13)
• InChI Key: RQPNLQXHGVVKRW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1C(=NC(=N1)C2=CC=CO2)N
• Molecular Formula: C10H12N4O2
• Molecular Weight: 220.23 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-butyryl-3-(2-furyl)-1H-1,2,4-triazol-5-amine often involves complex reactions. For instance, the synthesis of related triazole compounds has been achieved through various chemical reactions, such as the reduction of thiazol-2-amine derivatives (叶姣 et al., 2015) and solvent-free interactions between triazines and triazol-amines (Y. Shtaitz et al., 2023).

Molecular Structure Analysis

The molecular structure of such compounds is often determined using techniques like single-crystal X-ray diffraction. For example, a structurally similar compound, 4-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-6-(3-methoxyphenyl)pyrimidin-2-amine, was analyzed using single crystal X-ray diffraction, revealing significant insights into its molecular conformation and stability (S. Murugavel et al., 2014).

Chemical Reactions and Properties

1,2,4-Triazoles, including similar compounds to this compound, undergo various chemical reactions. Electrophilic substitution reactions are common, as seen in the case of 2-(2-furyl)[1,3]oxazolo[4,5-b]pyridine (M. M. El’chaninov et al., 2014). Additionally, triazole compounds can also participate in reactions like oxidative coupling, which involves C-H functionalization and the formation of double C-N bonds (Zhengkai Chen et al., 2016).

Physical Properties Analysis

Physical properties such as crystal structure and hydrogen bonding patterns play a crucial role in understanding these compounds. For example, 4-amino-3-butyl-1,2,4-triazole-5-thione shows hydrogen-bonded dimers and columns through N-H interactions (Lauren Belcher et al., 2006).

Chemical Properties Analysis

The chemical properties of 1,2,4-triazoles are influenced by their molecular structure and substituents. The synthesis and properties of derivatives like 3,3,3-trisubstituted propionitriles, catalyzed by specific compounds, provide insights into the reactivity and functional group interactions of these triazoles (Yoshiya Fukumoto et al., 2016).